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Introduction
Triangulo-dodecacarbonyltriosmium, with the chemical formula Os₃(CO)₁₂, is a key starting

material in the field of organometallic chemistry, particularly in the synthesis of osmium cluster

compounds. This yellow, crystalline solid is notable for its triangular core of three osmium

atoms, each bonded to four carbonyl ligands. While its primary applications have traditionally

been in catalysis and materials science, recent research has unveiled its potential in the realm

of medicinal chemistry and drug development. Derivatives of this cluster have demonstrated

significant biological activity, including cytotoxicity against cancer cell lines and the inhibition of

protein aggregation associated with neurodegenerative diseases. This technical guide provides

an in-depth overview of the chemical identifiers, physicochemical properties, experimental

protocols for its synthesis and derivatization, and a workflow for the evaluation of its biological

potential.
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Accurate identification and understanding of the physicochemical properties of Triangulo-
dodecacarbonyltriosmium are fundamental for its application in research and development.

The following tables summarize its key identifiers and properties.

Identifier Type Value

CAS Number 15696-40-9[1][2][3][4]

Molecular Formula C₁₂O₁₂Os₃[1][2][3][4]

Molecular Weight 906.81 g/mol [1][3][4]

IUPAC Name Dodecacarbonyl-triangulo-triosmium[1]

InChI InChI=1S/12CO.3Os/c12*1-2;;;[1][2]

InChIKey VUBLMKVEIPBYME-UHFFFAOYSA-N[1][2]

SMILES

O#C[Os]1(C#O)(C#O)(C#O)--INVALID-LINK--

(C#O)(C#O)(C#O)[Os]1(C#O)(C#O)

(C#O)C#O[2]

Synonyms
Triosmium dodecacarbonyl, Osmium carbonyl

(Os₃(CO)₁₂)[1][2]

Property Value

Appearance Yellow crystalline solid

Melting Point 224 °C (decomposes)

Solubility
Insoluble in water; slightly soluble in organic

solvents

Density 3.48 g/cm³

Experimental Protocols
Synthesis of Triangulo-dodecacarbonyltriosmium
The synthesis of Triangulo-dodecacarbonyltriosmium is typically achieved through the high-

pressure carbonylation of osmium tetroxide (OsO₄). The reaction proceeds with a nearly
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quantitative yield.

Reaction: 3 OsO₄ + 24 CO → Os₃(CO)₁₂ + 12 CO₂

Procedure:

A high-pressure autoclave is charged with osmium tetroxide (OsO₄).

The autoclave is sealed and purged with carbon monoxide (CO).

The vessel is pressurized with carbon monoxide to approximately 75 atm.

The temperature is raised to 175 °C and maintained for 8 hours.

After cooling to room temperature, the excess CO is carefully vented.

The yellow, crystalline product, Triangulo-dodecacarbonyltriosmium, is collected. Given

the high yield and purity, further purification is often not required for many applications. For

very high purity requirements, sublimation or recrystallization from a suitable organic solvent

can be performed.

Synthesis of a Labile Derivative: Os₃(CO)₁₁(MeCN)
Triangulo-dodecacarbonyltriosmium is relatively inert. To increase its reactivity for further

derivatization, a labile acetonitrile (MeCN) derivative can be prepared using a decarbonylating

agent such as trimethylamine N-oxide (Me₃NO).

Reaction: Os₃(CO)₁₂ + Me₃NO + MeCN → Os₃(CO)₁₁(MeCN) + Me₃N + CO₂

Procedure:

Triangulo-dodecacarbonyltriosmium is dissolved in dichloromethane in a Schlenk flask

under an inert atmosphere (e.g., nitrogen or argon).

Anhydrous acetonitrile is added to the solution.

A solution of anhydrous trimethylamine N-oxide in dichloromethane is added dropwise to the

stirring solution at room temperature.
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The reaction progress can be monitored by thin-layer chromatography (TLC) or infrared (IR)

spectroscopy by observing the characteristic shifts in the carbonyl stretching frequencies.

Upon completion, the solvent is removed under reduced pressure.

The product, undecacarbonyl(acetonitrile)triosmium, can be purified by column

chromatography on silica gel.

Signaling Pathways and Experimental Workflows
While Triangulo-dodecacarbonyltriosmium itself is not directly involved in biological

signaling pathways, its derivatives have shown significant potential as anticancer agents and

inhibitors of protein aggregation. The following diagrams illustrate the synthetic workflow to

generate bioactive derivatives and a general workflow for evaluating their anticancer

properties.
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Click to download full resolution via product page

Caption: Synthetic workflow for the generation of bioactive osmium clusters.
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Caption: Workflow for evaluating the anticancer potential of osmium clusters.
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Applications in Drug Development
The rigid triangular structure of the osmium core in Triangulo-dodecacarbonyltriosmium
provides a unique scaffold for the design of novel therapeutic agents. By substituting the

carbonyl ligands with bioactive molecules, it is possible to create compounds with tailored

pharmacological properties.

Anticancer Activity
Several studies have demonstrated the cytotoxic effects of triosmium carbonyl cluster

derivatives against various cancer cell lines. For instance, derivatives of Os₃(CO)₁₀(NCMe)₂

have shown selective activity against estrogen receptor-independent breast cancer cells (MDA-

MB-231) compared to estrogen receptor-dependent cells (MCF-7). The proposed mechanism

of action for some of these compounds involves the induction of apoptosis. A key factor for their

biological activity appears to be the presence of at least one labile ligand, which allows the

cluster to interact with biological macromolecules.

Inhibition of α-Synuclein Aggregation
In the context of neurodegenerative diseases, certain triosmium carbonyl clusters have been

shown to inhibit the aggregation of α-synuclein, a protein implicated in Parkinson's disease.

This inhibitory activity, coupled with the ability of some clusters to disassemble pre-formed

aggregates, opens up new avenues for the development of therapeutics for synucleinopathies.

Conclusion
Triangulo-dodecacarbonyltriosmium is more than a fundamental organometallic reagent; it

is a versatile platform for the development of novel compounds with significant potential in

medicinal chemistry and drug development. Its unique structural and electronic properties,

combined with the growing understanding of the biological activity of its derivatives, make it a

compound of high interest for researchers and scientists in both academia and industry. Further

exploration of the structure-activity relationships of osmium carbonyl clusters is poised to yield

new classes of therapeutic agents for a range of diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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